Ethyl erucate Ethyl erucate Erucic Acid Ethyl Ester is the ethyl ester of Erucic acid which is a long-chain alcohol that acts as an inhibitor of fatty acid oxidation in the heart. Erucic acid originates in rapeseed plants, and is the major fatty acid constituent of rapeseed plant oil extracts and canola oil.
Ethyl (13Z)-docosenoate is a long-chain fatty acid ethyl ester resulting from the formal condensation of the carboxy group of (13Z)-docosenoic acid with the hydroxy group of ethanol. It derives from an erucic acid.
Brand Name: Vulcanchem
CAS No.: 37910-77-3
VCID: VC21215127
InChI: InChI=1S/C24H46O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24(25)26-4-2/h11-12H,3-10,13-23H2,1-2H3/b12-11-
SMILES: CCCCCCCCC=CCCCCCCCCCCCC(=O)OCC
Molecular Formula: C24H46O2
Molecular Weight: 366.6 g/mol

Ethyl erucate

CAS No.: 37910-77-3

Cat. No.: VC21215127

Molecular Formula: C24H46O2

Molecular Weight: 366.6 g/mol

* For research use only. Not for human or veterinary use.

Ethyl erucate - 37910-77-3

Specification

Description Erucic Acid Ethyl Ester is the ethyl ester of Erucic acid which is a long-chain alcohol that acts as an inhibitor of fatty acid oxidation in the heart. Erucic acid originates in rapeseed plants, and is the major fatty acid constituent of rapeseed plant oil extracts and canola oil.
Ethyl (13Z)-docosenoate is a long-chain fatty acid ethyl ester resulting from the formal condensation of the carboxy group of (13Z)-docosenoic acid with the hydroxy group of ethanol. It derives from an erucic acid.
CAS No. 37910-77-3
Molecular Formula C24H46O2
Molecular Weight 366.6 g/mol
IUPAC Name ethyl (Z)-docos-13-enoate
Standard InChI InChI=1S/C24H46O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24(25)26-4-2/h11-12H,3-10,13-23H2,1-2H3/b12-11-
Standard InChI Key WFZQLUSOXHIVKL-QXMHVHEDSA-N
Isomeric SMILES CCCCCCCC/C=C\CCCCCCCCCCCC(=O)OCC
SMILES CCCCCCCCC=CCCCCCCCCCCCC(=O)OCC
Canonical SMILES CCCCCCCCC=CCCCCCCCCCCCC(=O)OCC

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator